Cas no 1118822-62-0 (N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-chloropyridine-4-carboxamide)

• Product Name: N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-chloropyridine-4-carboxamide
• CAS No: 1118822-62-0
• MF: C₂₃H₂₃ClN₄O
• MW: 406.907923936844
• CID: 6579922
• PubChem ID: 32694850
• Update Time: 2025-06-13

N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-chloropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS008068111
• 1118822-62-0
• EN300-26590983
• Z147135410
• N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-chloropyridine-4-carboxamide

• Inchi： 1S/C23H23ClN4O/c24-22-16-19(10-11-25-22)23(29)26-20-6-8-21(9-7-20)28-14-12-27(13-15-28)17-18-4-2-1-3-5-18/h1-11,16H,12-15,17H2,(H,26,29)
• InChI Key： DCUWTTMYQWNHST-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NC1C=CC(=CC=1)N1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 406.1560391g/mol
• Monoisotopic Mass: 406.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-chloropyridine-4-carboxamide

Introduction to N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-chloropyridine-4-carboxamide (CAS No. 1118822-62-0)

N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-chloropyridine-4-carboxamide (CAS No. 1118822-62-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in medicinal chemistry. Its unique combination of a benzylpiperazine moiety and a chloropyridine carboxamide group makes it a versatile scaffold for designing novel therapeutic agents.

The benzylpiperazine moiety is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to enhance binding affinity and selectivity. In particular, the piperazine ring is known for its role in modulating neurotransmitter systems, making it a valuable component in the development of central nervous system (CNS) drugs. The presence of the benzyl group further enhances the solubility and bioavailability of the compound, which are critical factors in drug design.

The chloropyridine carboxamide group adds another layer of complexity to the molecular structure, providing a site for further functionalization and interaction with biological targets. This moiety has been extensively studied for its potential in inhibiting various enzymes and receptors involved in inflammatory and infectious diseases. The chloro substituent on the pyridine ring enhances the electrophilicity of the molecule, making it more reactive in biological systems and facilitating interactions with target proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-chloropyridine-4-carboxamide with potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against several key enzymes and receptors, including those involved in pain signaling, neurodegeneration, and cancer progression. The benzylpiperazine moiety is particularly interesting as it has been shown to interact with serotonin receptors, which are implicated in mood disorders such as depression and anxiety.

In addition to its potential therapeutic applications, N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-chloropyridine-4-carboxamide has been investigated for its role in drug discovery pipelines. Its structural features make it an attractive candidate for library screening programs aimed at identifying novel lead compounds. The compound's ability to undergo further chemical modifications allows researchers to fine-tune its properties, optimizing its pharmacokinetic profile and target specificity.

The synthesis of N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-chloropyridine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic system present in the molecule. These methods ensure high yield and purity, which are essential for subsequent biological testing.

The compound's stability under various storage conditions has also been evaluated to ensure its suitability for industrial-scale production and clinical trials. Studies have shown that N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-chloropyridine-4-carboxamide remains stable under controlled temperature and humidity conditions, making it feasible for long-term storage without degradation.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds that may have potential therapeutic applications. Rigorous safety protocols are followed during synthesis, handling, and testing to ensure the well-being of researchers and participants in clinical trials. Compliance with regulatory guidelines ensures that the compound is developed responsibly and safely.

The future prospects of N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-chloropyridine-4-carboxamide are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process, bringing this compound closer to clinical application.

In conclusion, N-[4-(4-benzylpiperazin-1-yl)phenyl]-2-chloropyridine-4-carboxamide (CAS No. 1118822-62-0) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play a crucial role in addressing unmet medical needs.